2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide

Specification

• Molecular Formula: C25H24N4OS
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C25H24N4OS/c1-18-13-14-19(2)22(15-18)26-24(30)17-31-25-28-27-23(16-20-9-5-3-6-10-20)29(25)21-11-7-4-8-12-21/h3-15H,16-17H2,1-2H3,(H,26,30)
• Standard InChI Key: XQXWQLBFCZCOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC=CC=C4

Introduction

Chemical Structure and Physicochemical Properties

2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide (molecular formula: C₂₅H₂₄N₄OS; molecular weight: 428.6 g/mol) features a 1,2,4-triazole ring substituted at positions 3, 4, and 5 with a benzyl group, phenyl ring, and thioacetamide side chain, respectively. The acetamide moiety is further functionalized with a 2,5-dimethylphenyl group, enhancing lipophilicity and steric bulk. Key structural attributes include:

Property	Value
Molecular Formula	C₂₅H₂₄N₄OS
Molecular Weight	428.6 g/mol
IUPAC Name	2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
LogP	~3.2 (estimated)
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1

The triazole nitrogen atoms (N1, N2, N4) contribute to hydrogen bonding with biological targets, while the benzyl and phenyl groups facilitate π-π stacking interactions in hydrophobic enzyme pockets. The thioether bridge (-S-) enhances metabolic stability compared to oxygen analogues, as evidenced by reduced oxidative degradation in hepatic microsomal assays.

Synthesis and Optimization Strategies

The synthesis of 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide involves a multi-step protocol:

• Triazole Core Formation: Cyclocondensation of benzyl hydrazine with phenyl isocyanate yields 5-benzyl-4-phenyl-4H-1,2,4-triazole-3-thiol.

• Thioether Linkage: Reaction with chloroacetyl chloride in the presence of K₂CO₃ introduces the thioacetamide moiety.

• Acetamide Functionalization: Coupling with 2,5-dimethylaniline via EDC/HOBt-mediated amide bond formation completes the synthesis.

Critical reaction parameters include:

• Temperature: 60–80°C for thioether formation to minimize disulfide byproducts.

• Solvent: Dichloromethane (DCM) for amide coupling, achieving >85% yield.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane gradient) ensures >95% purity.

Comparative studies show that substituting the 2,5-dimethylphenyl group with bulkier aryl groups (e.g., 2-naphthyl) reduces solubility but improves SHP2 binding affinity by 1.8-fold.

Biological Activity and Mechanism of Action

Anticancer Activity

2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide exhibits dose-dependent cytotoxicity against SHP2-driven cancers:

Cell Line	GI₅₀ (μM)	Mechanism
MCF-7	37.02	Apoptosis induction (Q2 phase)
U87MG	68.69	G1/S cell cycle arrest, ROS generation
PC12	42.15	Mitochondrial membrane depolarization

In U87MG glioblastoma cells, the compound increases reactive oxygen species (ROS) by 2.3-fold at 50 μM, triggering early apoptosis. Molecular dynamics simulations reveal allosteric binding to SHP2’s tunnel site (ΔG = -9.8 kcal/mol), disrupting RAS-MAPK signaling.

Antibacterial Properties

As a thioacetamide-triazole hybrid, the compound inhibits E. coli growth (MIC = 8 μg/mL) via false product formation with CysK, a cysteine synthase critical for folate metabolism. Docking studies indicate hydrogen bonds with CysK’s Ser275 and Arg249 residues (binding energy = -7.4 kcal/mol).

Computational and Structural Insights

Density Functional Theory (DFT) calculations (B3LYP/6-31G*) optimize the compound’s geometry, revealing:

• Dihedral angle between triazole and benzyl groups: 112.4°

• Partial charges on S (-0.18) and N3 (-0.32) facilitate electrophilic interactions.

Molecular docking against SHP2 (PDB: 5EHR) shows the benzyl group occupying a hydrophobic cleft near Phe113, while the acetamide carbonyl forms a hydrogen bond with Arg111.

Comparative Analysis with Analogues

Structural modifications significantly alter bioactivity:

Analogue	Modification	SHP2 IC₅₀ (μM)	E. coli MIC (μg/mL)
Parent Compound	None	0.318	8.0
2-(4-Methoxyphenyl) variant	-OCH₃ at phenyl	0.451	12.5
5-(3-Thienyl) substitution	Thiophene instead of benzyl	1.202	6.2
N-(3-Nitrophenyl) acetamide	-NO₂ at acetamide	>10	25.0

The 2,5-dimethylphenyl group balances lipophilicity (clogP = 3.2) and solubility (logS = -4.1), outperforming nitro- and methoxy-substituted analogues.